Cas no 927869-56-5 (2-Oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-sulfonyl chloride)

2-Oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-sulfonyl chloride structure
927869-56-5 structure
Product Name:2-Oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-sulfonyl chloride
CAS No:927869-56-5
MF:C10H10ClNO3S
MW:259.709300518036
MDL:MFCD11099485
CID:835390
PubChem ID:16095019
Update Time:2025-10-29

2-Oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 1H-1-Benzazepine-7-sulfonyl chloride, 2,3,4,5-tetrahydro-2-oxo-
    • 2-oxo-1,3,4,5-tetrahydro-1-benzazepine-7-sulfonyl chloride
    • 2-OXO-2,3,4,5-TETRAHYDRO-1H-1-BENZAZEPINE-7-SULFONYL CHLORIDE
    • 2,3,4,5-Tetrahydro-2-oxo-1H-1-benzazepine-7-sulfonyl chloride (ACI)
    • 2-Oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine-7-sulfonyl chloride
    • EN300-37069
    • 2-OXO-2,3,4,5-TETRAHYDRO-1H-BENZO[B]AZEPINE-7-SULFONYLCHLORIDE
    • SCHEMBL22400700
    • GS3124
    • DB-347284
    • MFCD11099485
    • AS-43571
    • CS-0004281
    • AKOS000431050
    • 927869-56-5
    • DTXSID00582477
    • 2-Oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-sulfonyl chloride
    • MDL: MFCD11099485
    • Inchi: 1S/C10H10ClNO3S/c11-16(14,15)8-4-5-9-7(6-8)2-1-3-10(13)12-9/h4-6H,1-3H2,(H,12,13)
    • InChI Key: QCHLNSXHASMIBN-UHFFFAOYSA-N
    • SMILES: O=C1CCCC2C(=CC=C(S(Cl)(=O)=O)C=2)N1

Computed Properties

  • Exact Mass: 259.0069920g/mol
  • Monoisotopic Mass: 259.0069920g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 71.6Ų

Experimental Properties

  • Density: 1.417
  • Boiling Point: 462.2°C at 760 mmHg
  • Flash Point: 233.3°C
  • Refractive Index: 1.576

2-Oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-sulfonyl chloride Pricemore >>

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2-Oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-sulfonyl chloride Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Chlorosulfonic acid Solvents: Carbon tetrachloride ;  rt; 3.0 h, 70 °C; 70 °C → rt
1.2 Solvents: Water ;  0 °C
Reference
Phenyl Benzenesulfonylhydrazides Exhibit Selective Indoleamine 2,3-Dioxygenase Inhibition with Potent in Vivo Pharmacodynamic Activity and Antitumor Efficacy
Lin, Shu-Yu; Yeh, Teng-Kuang; Kuo, Ching-Chuan; Song, Jen-Shin; Cheng, Ming-Fu; et al, Journal of Medicinal Chemistry, 2016, 59(1), 419-430

Production Method 2

Reaction Conditions
1.1 Reagents: Chlorosulfonic acid Solvents: Carbon tetrachloride ;  3 h, 0 °C; 70 °C; cooled
Reference
Synthesis of 7-sulfamoyl-substituted 2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepines
Dorogov, Mikhail V.; Ivanovsky, Sergey A.; Khakhina, Maria Y.; Kravchenko, Dmitry V.; Tkachenko, Sergey E.; et al, Synthetic Communications, 2006, 36(23), 3525-3535

Production Method 3

Reaction Conditions
1.1 Reagents: Chlorosulfonic acid ;  rt; 20 h, rt
Reference
Preparation of substituted xanthines as inhibitors of the bromodomains of BET proteins such as Brd4 for potential use in the treatment of diseases such as cancer
, World Intellectual Property Organization, , ,

2-Oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-sulfonyl chloride Raw materials

2-Oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-sulfonyl chloride Preparation Products

Additional information on 2-Oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-sulfonyl chloride

Comprehensive Overview of 2-Oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-sulfonyl chloride (CAS No. 927869-56-5)

2-Oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-sulfonyl chloride (CAS No. 927869-56-5) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This sulfonyl chloride derivative is widely recognized for its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) drugs and enzyme inhibitors. Its unique structure, featuring a benzazepine core and a reactive sulfonyl chloride group, makes it a valuable building block in medicinal chemistry.

The compound's molecular formula is C10H10ClNO3S, and it has a molecular weight of approximately 259.71 g/mol. Its chemical properties include high reactivity due to the presence of the sulfonyl chloride moiety, which allows it to participate in nucleophilic substitution reactions. Researchers often utilize 2-Oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-sulfonyl chloride to introduce sulfonamide groups into target molecules, a common strategy in drug design to enhance binding affinity and metabolic stability.

In recent years, the demand for benzazepine derivatives has surged due to their potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. This aligns with the growing interest in neuroprotective agents and cognitive enhancers, which are frequently searched topics in scientific and medical communities. The compound's role in synthesizing these therapeutic agents highlights its importance in modern drug discovery.

From a synthetic chemistry perspective, 2-Oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-sulfonyl chloride is often employed in peptide coupling reactions and cross-coupling methodologies. Its compatibility with various reaction conditions, including microwave-assisted synthesis and flow chemistry, makes it a versatile reagent. These techniques are currently trending in the field of green chemistry, as they reduce solvent waste and improve reaction efficiency—a topic of high interest among environmentally conscious researchers.

The compound's physical properties, such as its solubility in polar organic solvents like dichloromethane and dimethylformamide (DMF), further enhance its utility in laboratory settings. Stability studies indicate that it should be stored under anhydrous conditions to prevent hydrolysis of the sulfonyl chloride group. Proper handling and storage are essential to maintain its reactivity for downstream applications.

In the context of market dynamics, 2-Oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-sulfonyl chloride is primarily supplied by specialty chemical manufacturers catering to the pharmaceutical industry. The increasing focus on personalized medicine and targeted therapies has driven demand for high-purity intermediates like this compound. Additionally, its relevance in proteomics research and bioconjugation techniques has expanded its applications beyond traditional drug development.

For researchers exploring structure-activity relationships (SAR), this compound serves as a critical tool for modifying the pharmacophore of lead molecules. Its incorporation into drug candidates can influence properties such as blood-brain barrier permeability and receptor selectivity—key factors in optimizing CNS-active compounds. These aspects are frequently discussed in forums and publications related to medicinal chemistry optimization.

Quality control of 2-Oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-sulfonyl chloride typically involves analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications. The growing adoption of quality by design (QbD) principles in chemical manufacturing further underscores the importance of reliable characterization methods.

Looking ahead, the compound's potential in covalent inhibitor design represents an exciting frontier. Covalent drugs have gained attention for their ability to form irreversible bonds with target proteins, offering advantages in drug resistance scenarios. As such, 2-Oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-sulfonyl chloride may play a pivotal role in developing next-generation therapeutics for challenging disease targets.

In summary, 2-Oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-sulfonyl chloride (CAS No. 927869-56-5) stands as a multifaceted chemical entity with broad relevance in drug discovery and chemical biology. Its applications span from traditional medicinal chemistry to cutting-edge biopharmaceutical research, making it a compound of enduring interest to scientists addressing some of today's most pressing healthcare challenges.

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